Cas no 1890439-34-5 (1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl-
• CAS No: 1890439-34-5
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5254140
• Update Time: 2025-11-06

1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl-

• Inchi： 1S/C10H10BrN3/c11-8-4-7-5-13-14(9-2-1-3-9)10(7)12-6-8/h4-6,9H,1-3H2
• InChI Key： VFYWIMQFNGZJJF-UHFFFAOYSA-N
• SMILES： C12N(C3CCC3)N=CC1=CC(Br)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl-

1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl

1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl is a highly specialized organic compound with the CAS Registry Number 1890439-34-5. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with significant potential in various fields of chemistry and materials science. The structure of this compound is characterized by a pyrazolo[3,4-b]pyridine core, which is a fused bicyclic system consisting of a pyrazole ring fused to a pyridine ring. The substituents on this core include a bromine atom at the 5-position and a cyclobutyl group at the 1-position.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex heterocycles, making them more accessible for further studies and applications.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrazolopyridine framework is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). The bromine substituent at the 5-position introduces additional functional groups that can be further modified to enhance bioavailability and target specificity.

Recent studies have explored the use of 1H-Pyrazolo[3,4-b]pyridine derivatives in the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that certain derivatives exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl has shown potential in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Ongoing research is focused on understanding how the cyclobutyl substituent influences the compound's electronic behavior and its suitability for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The development of novel synthetic routes for 1H-Pyrazolo[3,4-b]pyridine derivatives has been another area of intense research activity. Traditional methods often involve lengthy reaction sequences with low yields; however, modern catalytic techniques and green chemistry principles are being employed to streamline these processes.

Furthermore, computational chemistry tools have played a pivotal role in predicting the properties of 1H-Pyrazolo[3,4-b]pyridine derivatives before they are synthesized in the laboratory. Density functional theory (DFT) calculations have provided insights into the compound's electronic structure and reactivity patterns.

Despite its promising applications, there remains a need for further research into the toxicity and environmental impact of 1H-Pyrazolo[3,4-b]pyridine derivatives. As with any novel chemical entity intended for therapeutic or industrial use, understanding its safety profile is critical before it can be widely adopted.

In conclusion, 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-cyclobutyl represents an exciting advancement in heterocyclic chemistry with diverse potential applications across multiple disciplines. Continued collaboration between chemists, biologists, and materials scientists will undoubtedly unlock new opportunities for this compound in both academic research and industrial settings.